Duloxetine EP Impurity D (1-Naphthol)
Duloxetine EP Impurity D (1-Naphthol)
1-Naphthol, also known as alpha-naphthol or basf ursol ern, belongs to the class of organic compounds known as naphthols and derivatives. These are naphthalene derivatives carrying one or more hydroxyl (-OH) groups at any ring position. 1-Naphthol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 1-Naphthol has been detected in multiple biofluids, such as urine and blood. Within the cell, 1-naphthol is primarily located in the membrane (predicted from logP). 1-Naphthol is also a parent compound for other transformation products, including but not limited to, 1-naphthyloxyacetic acid, carbaryl, and 1-naphthyl beta-D-glucoside. Outside of the human body, 1-naphthol can be found in black walnut. This makes 1-naphthol a potential biomarker for the consumption of this food product. 1-Naphthol is a potentially toxic compound.
1-naphthol is a naphthol carrying a hydroxy group at position 1. It has a role as a genotoxin and a human xenobiotic metabolite.
1-naphthol is a naphthol carrying a hydroxy group at position 1. It has a role as a genotoxin and a human xenobiotic metabolite.
Brand Name:
Vulcanchem
CAS No.:
90-15-3
VCID:
VC0195823
InChI:
InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H
SMILES:
C1=CC=C2C(=C1)C=CC=C2O
Molecular Formula:
C10H8O
Molecular Weight:
144.17 g/mol
Duloxetine EP Impurity D (1-Naphthol)
CAS No.: 90-15-3
Impurities
VCID: VC0195823
Molecular Formula: C10H8O
Molecular Weight: 144.17 g/mol
Purity: > 95%
CAS No. | 90-15-3 |
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Product Name | Duloxetine EP Impurity D (1-Naphthol) |
Molecular Formula | C10H8O |
Molecular Weight | 144.17 g/mol |
IUPAC Name | naphthalen-1-ol |
Standard InChI | InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H |
Standard InChIKey | KJCVRFUGPWSIIH-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C=CC=C2O |
Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2O |
Appearance | Pale Pinkish Brown Solid |
Boiling Point | 288.0 °C 288 °C |
Colorform | Yellow monoclinic needles from water Colorless prisms (from toluene) |
Density | 1.0954 at 98.7 °C/4 °C |
Flash Point | 153 °C (open cup) |
Melting Point | 95.0 °C 96 °C |
Physical Description | PelletsLargeCrystals Solid |
Description | 1-Naphthol, also known as alpha-naphthol or basf ursol ern, belongs to the class of organic compounds known as naphthols and derivatives. These are naphthalene derivatives carrying one or more hydroxyl (-OH) groups at any ring position. 1-Naphthol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 1-Naphthol has been detected in multiple biofluids, such as urine and blood. Within the cell, 1-naphthol is primarily located in the membrane (predicted from logP). 1-Naphthol is also a parent compound for other transformation products, including but not limited to, 1-naphthyloxyacetic acid, carbaryl, and 1-naphthyl beta-D-glucoside. Outside of the human body, 1-naphthol can be found in black walnut. This makes 1-naphthol a potential biomarker for the consumption of this food product. 1-Naphthol is a potentially toxic compound. 1-naphthol is a naphthol carrying a hydroxy group at position 1. It has a role as a genotoxin and a human xenobiotic metabolite. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Related CAS | 19402-71-2 (potassium salt) |
Shelf Life | Water stability: stable at pH < or =6.5; increased transformation with increased pH. /from table/ Darkens on exposure to air or light. |
Solubility | 0.01 M In water, 866 mg/L at 25 °C Very soluble in ethanol and ether, soluble in acetone Freely soluble in benzene, chloroform and alkali hydroxide solutions |
Synonyms | 1-hydroxynaphthalene 1-naphthol 1-naphthol, 1-(14)C-labeled 1-naphthol, 2-(13)C-labeled 1-naphthol, ion(1+) 1-naphthol, lithium salt 1-naphthol, potassium salt 1-naphthol, sodium salt alpha-naphthol |
Vapor Pressure | 2.74e-04 mmHg 1.7 mm Hg at 110 °C (2.74X10-4 mm Hg at 25 °C) /extrapolated to solid-phase/ |
PubChem Compound | 7005 |
Last Modified | Nov 11 2021 |
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